Cas no 62606-00-2 (3-bromo-5-methylsulfonyl-aniline)

• Product Name: 3-bromo-5-methylsulfonyl-aniline
• CAS No: 62606-00-2
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD17392822
• CID: 438398
• PubChem ID: 68424184
• Update Time: 2025-04-19

3-bromo-5-methylsulfonyl-aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(methylsulfonyl)aniline
• 3-broMo-5-Methanesulfonylaniline
• 3-bromo-5-methylsulfonylaniline
• Benzenamine, 3-bromo-5-(methylsulfonyl)-
• JVVOWNCCNDEBSM-UHFFFAOYSA-N
• 3-Bromo-5-(methanesulfonyl)aniline
• 3-Bromo-5-(methylsulfonyl)-aniline
• 3-bromo-5-(methylsulfonyl)benzenamine
• FCH1359313
• 3-Bromo-5-(methylsulfonyl)-benzenamine
• ST2417544
• AX8237328
• 3-bromo-5-methylsulfonyl-aniline
• DS-16062
• SY105729
• SCHEMBL2874989
• DTXSID80738314
• 62606-00-2
• AKOS016006881
• MFCD17392822
• DB-339219

• MDL： MFCD17392822
• Inchi： 1S/C7H8BrNO2S/c1-12(10,11)7-3-5(8)2-6(9)4-7/h2-4H,9H2,1H3
• InChI Key： JVVOWNCCNDEBSM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)S(C)(=O)=O)N

Computed Properties

• Exact Mass: 248.94600
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5
• XLogP3: 1.2

Experimental Properties

• PSA: 68.54000
• LogP: 3.09680

3-bromo-5-methylsulfonyl-aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides